(E)-3-hydroxy-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoic acid

• IUPAC Name: (E)-3-hydroxy-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoic acid
• InChI: InChI=1S/C17H20O7/c1-8(12(18)6-13(19)20)4-5-10-15(21)14-11(7-24-17(14)22)9(2)16(10)23-3/h4,12,18,21H,5-7H2,1-3H3,(H,19,20)/b8-4+
• InChI Key: OGJCZLOIKMTMKF-XBXARRHUSA-N
• Canonical SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)C(CC(=O)O)O)O
• Isomeric SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/C(CC(=O)O)O)O
• Molecular Formula: C17H20O7
• Molecular Weight: 336.3 g/mol

Description

The compound “(E)-3-hydroxy-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoic acid” is a type of terpene lactone. It is a complex benzofuran derivative and is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

Benzofuran compounds like this one can be synthesized using a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular formula of this compound is C22H28O6. The InChI string representation of its structure is InChI=1S/C22H28O6/c1- 13 (6- 5- 7- 14 (2) 9- 11- 18 (23) 24) 8- 10- 16- 20 (25) 19- 17 (12- 28- 22 (19) 26) 15 (3) 21 (16) 27- 4/h7- 8,25H,5- 6,9- 12H2,1- 4H3, (H,23,24) /b13- 8+,14- 7+.

Physical And Chemical Properties Analysis

The compound has a net charge of 0, an average mass of 388.460, and a monoisotopic mass of 388.18859. More detailed physical and chemical properties are not specified in the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources.

Future Directions

Benzofuran compounds like this one have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. They are considered potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.